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Cat. No.: B1668777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceefourin 1 is a potent and highly selective small molecule inhibitor of the Multidrug

Resistance Protein 4 (MRP4), also known as ABCC4.[1][2] MRP4 is an ATP-binding cassette

(ABC) transporter responsible for the efflux of a wide range of endogenous and xenobiotic

compounds, including signaling molecules like cyclic adenosine monophosphate (cAMP) and

chemotherapeutic agents.[2][3] By inhibiting MRP4, Ceefourin 1 can modulate intracellular

signaling pathways and reverse chemoresistance in various cancer cell types, making it a

valuable tool for cancer research and drug development.[4][5] These application notes provide

detailed protocols for utilizing Ceefourin 1 in cell culture experiments.

Mechanism of Action
Ceefourin 1 selectively binds to and inhibits the transporter function of MRP4. This inhibition

leads to the intracellular accumulation of MRP4 substrates.[2] A key consequence of MRP4

inhibition by Ceefourin 1 is the elevation of intracellular cAMP levels, as MRP4 is a primary

efflux pump for this second messenger.[6][7] The resulting increase in intracellular cAMP can

activate downstream signaling pathways, such as the Protein Kinase A (PKA) pathway, leading

to various cellular responses including apoptosis and inhibition of proliferation.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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